2-fluoro-N-[3-(1H-tetrazol-5-yl)phenyl]benzamide

• IUPAC Name: 2-fluoro-N-[3-(2H-tetrazol-5-yl)phenyl]benzamide
• InChI: InChI=1S/C14H10FN5O/c15-12-7-2-1-6-11(12)14(21)16-10-5-3-4-9(8-10)13-17-19-20-18-13/h1-8H,(H,16,21)(H,17,18,19,20)
• InChI Key: QEHMVYHSRDQUOC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=CC=CC(=C2)C3=NNN=N3)F
• Molecular Formula: C14H10FN5O
• Molecular Weight: 283.26 g/mol

Description

2-fluoro-N-[3-(1H-tetrazol-5-yl)phenyl]benzamide, also known as FTB, is a novel compound that has shown promising results in scientific research. It is a tetrazole-based molecule that has gained attention due to its potential as a therapeutic agent.

Mechanism of Action

The mechanism of action of 2-fluoro-N-[3-(1H-tetrazol-5-yl)phenyl]benzamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. 2-fluoro-N-[3-(1H-tetrazol-5-yl)phenyl]benzamide has been shown to inhibit the activity of COX-2, which is an enzyme involved in inflammation. It has also been shown to inhibit the activity of VEGFR-2, which is a signaling pathway involved in angiogenesis.
Biochemical and physiological effects:
2-fluoro-N-[3-(1H-tetrazol-5-yl)phenyl]benzamide has been shown to have a range of biochemical and physiological effects. It has been shown to reduce inflammation, inhibit tumor growth, and inhibit angiogenesis. 2-fluoro-N-[3-(1H-tetrazol-5-yl)phenyl]benzamide has also been shown to have neuroprotective effects, which may make it useful in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of 2-fluoro-N-[3-(1H-tetrazol-5-yl)phenyl]benzamide is that it is relatively easy to synthesize and purify. It is also stable and has a long shelf life. However, one limitation of 2-fluoro-N-[3-(1H-tetrazol-5-yl)phenyl]benzamide is that it can be toxic at high doses, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on 2-fluoro-N-[3-(1H-tetrazol-5-yl)phenyl]benzamide. One area of interest is the development of 2-fluoro-N-[3-(1H-tetrazol-5-yl)phenyl]benzamide-based drugs for the treatment of inflammation, cancer, and neurological disorders. Another area of interest is the study of the mechanism of action of 2-fluoro-N-[3-(1H-tetrazol-5-yl)phenyl]benzamide, which could lead to the development of more potent and specific inhibitors of COX-2 and VEGFR-2. Finally, the study of the toxicity and pharmacokinetics of 2-fluoro-N-[3-(1H-tetrazol-5-yl)phenyl]benzamide could help to determine its safety and efficacy as a therapeutic agent.

Synthesis Methods

2-fluoro-N-[3-(1H-tetrazol-5-yl)phenyl]benzamide can be synthesized through a multi-step process that involves the reaction of 2-fluoro-N-phenylbenzamide with sodium azide and copper (I) iodide. The reaction results in the formation of a tetrazole ring, which is a key component of the molecule. The yield of the synthesis is high, and the purity of the compound can be achieved through recrystallization.

Scientific Research Applications

2-fluoro-N-[3-(1H-tetrazol-5-yl)phenyl]benzamide has been studied extensively in scientific research due to its potential as a therapeutic agent. It has been shown to have anti-inflammatory, anti-tumor, and anti-angiogenic properties. 2-fluoro-N-[3-(1H-tetrazol-5-yl)phenyl]benzamide has also been studied for its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.